Cas no 956034-43-8 (2,2-dimethyl-1-methylsulfonyl-piperazine;hydrochloride)

• Product Name: 2,2-dimethyl-1-methylsulfonyl-piperazine;hydrochloride
• CAS No: 956034-43-8
• MF: C₇H₁₇ClN₂O₂S
• MW: 228.740079641342
• MDL: MFCD30803916
• CID: 4555054
• PubChem ID: 66617877
• Update Time: 2025-11-03

2,2-dimethyl-1-methylsulfonyl-piperazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methylsulfonyl-2,2-dimethylpiperazine hydrochloride
• 2,2-Dimethyl-1-(methylsulfonyl)piperazine hydrochloride
• SIQQDDDFTPLXAK-UHFFFAOYSA-N
• 1-methanesulfonyl-2,2-dimethyl-piperazine hydrochloride salt
• 1-Methanesulfonyl-2,2-dimethylpiperazine hydrochloride
• 2,2-dimethyl-1-methylsulfonyl-piperazine;hydrochloride

• MDL： MFCD30803916
• Inchi： 1S/C7H16N2O2S.ClH/c1-7(2)6-8-4-5-9(7)12(3,10)11;/h8H,4-6H2,1-3H3;1H
• InChI Key： SIQQDDDFTPLXAK-UHFFFAOYSA-N
• SMILES： Cl.O=S(C)(N1C(C)(C)CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 2,2-dimethyl-1-methylsulfonyl-piperazine;hydrochloride

Recent Advances in the Study of 2,2-dimethyl-1-methylsulfonyl-piperazine;hydrochloride (CAS: 956034-43-8)

The compound 2,2-dimethyl-1-methylsulfonyl-piperazine;hydrochloride (CAS: 956034-43-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and characterization of 2,2-dimethyl-1-methylsulfonyl-piperazine;hydrochloride. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is critical for its application in preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of pharmacological activity, recent studies have demonstrated that 2,2-dimethyl-1-methylsulfonyl-piperazine;hydrochloride exhibits potent inhibitory effects on specific enzymatic targets implicated in various disease pathways. For instance, it has been shown to modulate the activity of kinases involved in inflammatory and oncogenic processes. These findings suggest that the compound could serve as a lead molecule for the development of new therapeutics targeting these conditions. Additionally, preliminary in vitro and in vivo studies have indicated favorable pharmacokinetic profiles, further supporting its potential as a drug candidate.

Another significant aspect of the research has been the exploration of the compound's safety and toxicity profiles. Comprehensive toxicological assessments have been conducted to evaluate its biocompatibility and potential side effects. The results have been encouraging, with the compound demonstrating a relatively low toxicity profile at therapeutic doses. However, further studies are warranted to fully understand its long-term effects and to optimize its dosing regimens for clinical use.

In conclusion, the recent advancements in the study of 2,2-dimethyl-1-methylsulfonyl-piperazine;hydrochloride (CAS: 956034-43-8) underscore its potential as a valuable asset in the pharmaceutical industry. The compound's unique structural and pharmacological properties make it a promising candidate for further development. Future research should focus on expanding its therapeutic applications, improving its synthetic scalability, and conducting rigorous clinical trials to validate its efficacy and safety in humans. This brief highlights the importance of continued investment in the exploration of such innovative compounds to address unmet medical needs.